Cas no 1784931-29-8 (2,2-difluoro-3-(3-methoxyphenyl)propanoic acid)

• Product Name: 2,2-difluoro-3-(3-methoxyphenyl)propanoic acid
• CAS No: 1784931-29-8
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• CID: 6078768
• PubChem ID: 105469448
• Update Time: 2025-07-21

2,2-difluoro-3-(3-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(3-methoxyphenyl)propanoic acid
• 1784931-29-8
• EN300-1929042

• Inchi： 1S/C10H10F2O3/c1-15-8-4-2-3-7(5-8)6-10(11,12)9(13)14/h2-5H,6H2,1H3,(H,13,14)
• InChI Key： PJESFSNMXKIIQK-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=CC=C(C=1)OC)F

Computed Properties

• Exact Mass: 216.05980050g/mol
• Monoisotopic Mass: 216.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 2,2-difluoro-3-(3-methoxyphenyl)propanoic acid

Comprehensive Overview of 2,2-Difluoro-3-(3-methoxyphenyl)propanoic Acid (CAS No. 1784931-29-8)

2,2-Difluoro-3-(3-methoxyphenyl)propanoic acid (CAS No. 1784931-29-8) is a fluorinated organic compound with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoro moiety and a methoxyphenyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. This compound has garnered attention due to its potential role in developing novel therapeutics and sustainable agrochemicals, aligning with the growing demand for eco-friendly solutions in modern agriculture.

The compound's molecular formula and structural properties have been extensively studied to understand its reactivity and stability. Researchers are particularly interested in its metabolic pathways and bioavailability, as these factors are critical for its efficacy in drug development. Recent studies highlight its potential as a building block for small-molecule inhibitors, which are increasingly sought after in oncology and immunology research. The integration of fluorine atoms enhances the compound's lipophilicity, a feature that improves membrane permeability and target engagement.

In the context of green chemistry, 2,2-difluoro-3-(3-methoxyphenyl)propanoic acid is being explored for its compatibility with catalytic processes that minimize waste and energy consumption. This aligns with the global push toward sustainable synthesis methods, a topic frequently searched by chemists and environmental scientists. The compound's synthetic versatility also makes it a candidate for high-throughput screening platforms, where efficiency and scalability are paramount.

Another area of interest is the compound's potential role in precision medicine. With the rise of personalized therapeutics, researchers are investigating how fluorinated compounds like CAS No. 1784931-29-8 can be tailored to individual genetic profiles. This aligns with trending searches on AI-driven drug discovery and computational chemistry, as these technologies accelerate the identification of promising candidates.

From an industrial perspective, the demand for high-purity intermediates like 2,2-difluoro-3-(3-methoxyphenyl)propanoic acid is rising, driven by advancements in contract manufacturing and regulatory compliance. Companies are investing in analytical validation techniques to ensure the compound meets stringent quality standards, a topic frequently queried by quality control professionals.

In summary, 2,2-difluoro-3-(3-methoxyphenyl)propanoic acid (CAS No. 1784931-29-8) represents a convergence of innovation in pharmaceutical chemistry, agrochemical development, and sustainable practices. Its multifaceted applications and alignment with cutting-edge research trends make it a compound of enduring relevance in the scientific community.